Cas no 1004-37-1 (2,6-Dimethyl-4H-pyran-4-thione)

• Product Name: 2,6-Dimethyl-4H-pyran-4-thione
• CAS No: 1004-37-1
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD00154298
• CID: 219075
• PubChem ID: 96456
• Update Time: 2025-10-29

2,6-Dimethyl-4H-pyran-4-thione Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-thione,2,6-dimethyl-
• 2,6-DIMETHYLPYRAN-4(4H)-THIONE
• 2,6-dimethylpyran-4-thione
• 2,6-Dimethyl-4H-pyran-4-thione
• 2,6-Dimethyl-4-thiopyrone
• 2,6-Dimethyl-pyran-4-thion
• 2,6-dimethyl-pyran-4-thione
• 2.6-Dimethyl-4-thiopyron
• 4H-Pyran-4-thione,2,6-dimethyl
• F1029-0068
• 4H-Pyran-4-thione, 2,6-dimethyl-
• Z1198151368
• BAA00437
• MFCD00154298
• 2,6-Dimethyl-4H-pyran-4-thione #
• CS-0235576
• SCHEMBL7593835
• RZGQBLWMLLDDKL-UHFFFAOYSA-N
• UNII-WH3TYZ5G4V
• AKOS001673643
• BRN 0107420
• 4H-Pyran-4-thione,6-dimethyl-
• WLN: T6O DYJ B1 DUS F1
• EN300-1587410
• AO-801/33291061
• NSC75204
• NSC-75204
• 1004-37-1
• WH3TYZ5G4V
• DTXSID80143247
• NCIOpen2_000889
• 5-17-09-00412 (Beilstein Handbook Reference)
• NSC 75204

• MDL： MFCD00154298
• Inchi： 1S/C7H8OS/c1-5-3-7(9)4-6(2)8-5/h3-4H,1-2H3
• InChI Key： RZGQBLWMLLDDKL-UHFFFAOYSA-N
• SMILES： S=C1C=C(C)OC(C)=C1

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.029586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.3

Experimental Properties

• Density: 1.13
• Melting Point: Not available
• Boiling Point: 177.4°Cat760mmHg
• Flash Point: 61.1°C
• Refractive Index: 1.571
• PSA: 45.23000
• LogP: 2.62590
• Vapor Pressure: Not available

2,6-Dimethyl-4H-pyran-4-thione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2,6-Dimethyl-4H-pyran-4-thione

Professional Introduction to 2,6-Dimethyl-4H-pyran-4-thione (CAS No. 1004-37-1)

2,6-Dimethyl-4H-pyran-4-thione, identified by the Chemical Abstracts Service Number (CAS No.) 1004-37-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thione derivative class, characterized by a sulfur atom incorporated into a six-membered ring structure. The presence of two methyl groups at the 2- and 6-positions enhances its structural stability and reactivity, making it a valuable scaffold for synthetic chemistry and drug development.

The molecular structure of 2,6-Dimethyl-4H-pyran-4-thione consists of a pyran ring system with a thione group at the 4-position. This unique arrangement imparts distinct electronic and steric properties, which are leveraged in various chemical transformations. The compound’s ability to undergo nucleophilic substitution reactions at the sulfur atom makes it a versatile intermediate in organic synthesis. Additionally, its stability under various reaction conditions allows for its use in multi-step synthetic pathways without significant degradation.

In recent years, 2,6-Dimethyl-4H-pyran-4-thione has been explored for its potential applications in medicinal chemistry. Researchers have been particularly interested in its role as a precursor for biologically active molecules. The compound’s heterocyclic core is a common motif in natural products and pharmaceuticals, contributing to its pharmacological relevance. Studies have demonstrated its utility in the synthesis of thiazole derivatives, which are known for their antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 2,6-Dimethyl-4H-pyran-4-thione is its versatility in medicinal chemistry applications. The thione group can be easily modified through various chemical reactions, such as oxidation to form sulfoxides or sulfones, or reduction to form thiols. These transformations allow chemists to tailor the compound’s properties for specific biological targets. For instance, researchers have utilized derivatives of 2,6-Dimethyl-4H-pyran-4-thione to develop novel inhibitors of enzymes involved in cancer progression.

Recent advancements in computational chemistry have further enhanced the understanding of 2,6-Dimethyl-4H-pyran-4-thione’s reactivity and potential applications. Molecular modeling studies have revealed that the compound can form stable complexes with metal ions, which has implications for its use in catalysis and material science. These findings open up new avenues for research, particularly in the development of metal-organic frameworks (MOFs) and other advanced materials.

The pharmaceutical industry has also shown interest in 2,6-Dimethyl-4H-pyran-4-thione due to its potential as a drug candidate or intermediate. Preclinical studies have indicated that certain derivatives exhibit promising biological activity against various diseases. For example, modifications of the sulfur atom have led to compounds with enhanced binding affinity to target proteins, improving their therapeutic efficacy. These discoveries underscore the importance of 2,6-Dimethyl-4H-pyran-4-thione as a building block in drug discovery.

Synthetic methodologies for preparing 2,6-Dimethyl-4H-pyran-4-thione have been refined over time, enabling efficient production on both laboratory and industrial scales. One common approach involves the cyclization of appropriate precursors under controlled conditions. Advances in green chemistry principles have also led to more sustainable synthetic routes, reducing waste and energy consumption. These developments are crucial for ensuring the long-term viability of 2,6-Dimethyl-4H-pyran-4-thione as a key intermediate.

The role of 2,6-Dimethyl-4H-pyran-4-thione in academic research continues to expand. Its unique structural features make it an attractive candidate for studying fundamental chemical processes and exploring new synthetic strategies. Collaborative efforts between chemists and biologists are yielding insights into how this compound can be integrated into complex molecular systems. Such interdisciplinary approaches are essential for advancing our understanding of chemical biology and developing innovative therapeutics.

Looking ahead, the future prospects for 2,6-Dimethyl-4H-pyran-4-thione appear promising. Ongoing research aims to uncover new applications and optimize existing synthetic methods. The compound’s adaptability and functional diversity ensure its continued relevance in pharmaceuticals and materials science. As new technologies emerge, such as CRISPR-based gene editing and artificial intelligence-driven drug design, 2,6-Dimethyl-4H-pyran-4-thione will likely play an even greater role in shaping these fields.

In conclusion, 2 , 6 - Dimethyl - 4 H - Pyran - 4 - Thione ( CAS No . 100 . 37 . 1 ) stands as a significant compound with wide-ranging applications across chemical biology and pharmaceutical research . Its structural versatility , reactivity , and potential biological activity make it a cornerstone in modern drug development . As scientific understanding progresses , so too will the innovative uses of this remarkable molecule .